Cas no 57-92-1 (Streptomycin A)
Streptomycin is an aminoglycoside antibiotic In 1943, Salman A. Waxman, Ph.D. of the University of California at Berkeley and professor of Rutgers University, was isolated from Streptomyces,
and was the second antibiotic produced and used in clinic after penicillin. Waxman also won the 1952 Nobel Prize in physiology or medicine for this reason.
its specific effect of anti tuberculosis bacilli opened a new era of tuberculosis treatment. Since then, The history of Mycobacterium tuberculosis ravaging human life for thousands of years has the hope of containment< Br > streptomycin is an antibiotic extracted from the culture fluid of Streptomyces griseus. It belongs to aminoglycoside basic compounds. It combines with the ribonucleosomal protein of Mycobacterium tuberculosis to interfere with the protein synthesis of Mycobacterium tuberculosis, thereby killing or inhibiting the growth of Mycobacterium tuberculosis. Because the pain response of streptomycin intramuscular injection is relatively small, it is suitable for clinical use. As long as the application object is properly selected and the dose is appropriate, Most patients can be injected for a long time (usually about 2 months). Therefore, it is still the main drug in anti tuberculosis treatment for decades< Br>
and was the second antibiotic produced and used in clinic after penicillin. Waxman also won the 1952 Nobel Prize in physiology or medicine for this reason.
its specific effect of anti tuberculosis bacilli opened a new era of tuberculosis treatment. Since then, The history of Mycobacterium tuberculosis ravaging human life for thousands of years has the hope of containment< Br > streptomycin is an antibiotic extracted from the culture fluid of Streptomyces griseus. It belongs to aminoglycoside basic compounds. It combines with the ribonucleosomal protein of Mycobacterium tuberculosis to interfere with the protein synthesis of Mycobacterium tuberculosis, thereby killing or inhibiting the growth of Mycobacterium tuberculosis. Because the pain response of streptomycin intramuscular injection is relatively small, it is suitable for clinical use. As long as the application object is properly selected and the dose is appropriate, Most patients can be injected for a long time (usually about 2 months). Therefore, it is still the main drug in anti tuberculosis treatment for decades< Br>
Streptomycin A structure
Streptomycin A
57-92-1
C21H39N7O12
581.57
MFCD00072108
33680
Streptomycin A Properties
Names and Identifiers
-
- streptomycin
- Streptomycin (Inj.)
- Streptomycin (Oral)
- STREPTOMYCIN A
- Streptomycin (non-medicinal)
- D-Streptamine, O-2-deoxy-2-(methylamino)-.alpha.-L-glucopyranosyl-(1?2)-O-5-deoxy-3-C-formyl-.alpha.-L-lyxofuranosyl-(1?4)-N,N-bis(aminoiminomethyl)-
- 2,4-Diguanidino-3,5,6-trihydroxycyclohexyl 5-deoxy-2-O-(2-deoxy-2-methylamino-a-glucopyranosyl)-3-formylpentofuranoside
- Agrept
- N,N'-[(1R,2R,3S,4R,5R,6S)-4-[[5-deoxy-2-O-[2-deoxy-2-(methylamino)-α-L-glucopyranosyl]-3-C-formyl-α-L-lyxofuranosyl]oxy]-2,5,6-trihydroxy-1,3-cyclohexanediyl]bis[guanidine]
- Neodiestreptopab
- O-2-deoxy-2-methylamino-α-L-glucopyranosyl-(1→2)-O-5-deoxy-3-C-formyl-α-L-lyxofuranosyl-(1→4)-N1,N3-diamidino-D-streptamine
- streptomicina
- N,N'''-[(1S,2S,3S,4R,5S,6R)-4-({5-Deoxy-2-O-[2-deoxy-2-(methylamino)-alpha-D-mannopyranosyl]-3-C-formyl-beta-D-ribofuranosyl}oxy)-2,5,6-trihydroxycyclohexane-1,3-diyl]diguanidine
- +Expand
-
- MFCD00072108
- UCSJYZPVAKXKNQ-HZYVHMACSA-Q
- InChI=1S/C21H39N7O12/c1-5-21(36,4-30)16(40-17-9(26-2)13(34)10(31)6(3-29)38-17)18(37-5)39-15-8(28-20(24)25)11(32)7(27-19(22)23)12(33)14(15)35/h4-18,26,29,31-36H,3H2,1-2H3,(H4,22,23,27)(H4,24,25,28)/p+3/t5-,6-,7+,8-,9-,10-,11+,12-,13-,14+,15+,16-,17-,18-,21+/m0/s1
- O[C@@]1(C=O)[C@H]([C@H](O[C@@H]2[C@@H](NC(N)=N)[C@H](O)[C@@H](NC(N)=N)[C@H](O)[C@H]2O)O[C@H]1C)O[C@H](O[C@H]3CO)[C@H]([C@H](O)[C@H]3O)NC
Computed Properties
- 581.26600
- 14
- 16
- 11
- 1456.433477
- 40
- 1020
- 0
- 30
- 0
- 0
- 0
- 5
- 922
Experimental Properties
- -4.96900
- 331.43000
- 1.6800 (estimate)
- 639.94°C (rough estimate)
- 527.3°C
- Crystalline powder
- 1.4142 (rough estimate)
Streptomycin A Security Information
- -
- H302-H315-H319-H335
- P261-P305+P351+P338
- Keep in dark place,Inert atmosphere,2-8°C
- Warning
Streptomycin A Customs Data
- 2941200000
-
China Customs Code:
2941200000
Streptomycin A Price
Streptomycin A Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
Audited Supplier
(CAS:57-92-1)
ZHENG YU HAN
15107128801
1400818899@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier
(CAS:57-92-1)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Streptomycin A Related Literature
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1. A novel electrochemical aptasensor for sensitive detection of streptomycin based on gold nanoparticle-functionalized magnetic multi-walled carbon nanotubes and nanoporous PtTi alloyYan Yin,Xiaoli Qin,Qianchao Wang,Yin Yin RSC Adv. 2016 6 39401
-
Jessica F. Vianna,Katyanna S. Bezerra,Jonas I. N. Oliveira,Eudenilson L. Albuquerque,Umberto L. Fulco Phys. Chem. Chem. Phys. 2019 21 19192
-
Junling Yin,Wenjuan Guo,Xiaoli Qin,Meishan Pei,Luyan Wang,Feng Ding New J. Chem. 2016 40 9711
-
4. 6-O-Nucleotidyltransferase: an aminoglycoside-modifying enzyme specific for streptomycin/streptidineMontserrat Latorre,Julia Revuelta,Eduardo García-Junceda,Agatha Bastida Med. Chem. Commun. 2016 7 177
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Maria Moffa,Alessandro Polini,Anna Giovanna Sciancalepore,Luana Persano,Elisa Mele,Laura Gioia Passione,Giovanni Potente,Dario Pisignano Soft Matter 2013 9 5529
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Haibo Mu,Qianjin Liu,Hong Niu,Yuelin Sun,Jinyou Duan RSC Adv. 2016 6 8714
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Fang-Yi Su,Jasmin Chen,Hye-Nam Son,Abby M. Kelly,Anthony J. Convertine,T. Eoin West,Shawn J. Skerrett,Daniel M. Ratner,Patrick S. Stayton Biomater. Sci. 2018 6 1976
-
Caterina Tomba,Céline Bra?ni,Beilun Wu,Nir S. Gov,Catherine Villard Soft Matter 2014 10 2381
-
Zahra Khademi,Kobra Nikoofar RSC Adv. 2020 10 30314
-
Zahra Khademi,Kobra Nikoofar RSC Adv. 2020 10 30314
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:57-92-1)Streptomycin
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:57-92-1)Streptomycin A
99%/99%
5g/25g
548.0/1204.0